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Compound Name: Odoratin

CAS No.: 53948-00-8

Cat. No.: B1253074

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Odoratin, a flavonoid found in various plants including Chromolaena odorata, has garnered

scientific interest due to its potential therapeutic properties.[1][2][3] Emerging research

suggests that odoratin exhibits both anti-inflammatory and anticancer activities.[1][4][5]

Notably, studies on plant extracts containing odoratin have demonstrated cytotoxic effects on

breast cancer cell lines such as MCF-7 and T47D, and have indicated a role in stimulating

caspase-dependent apoptosis.[1][6] These findings underscore the potential of odoratin as a

novel therapeutic agent.

These application notes provide a detailed protocol for a cell-based assay to quantify the

cytotoxic and apoptotic activity of odoratin on a cancer cell line. The described methods will

enable researchers to assess the compound's efficacy and elucidate its mechanism of action.
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The following tables provide a structured summary of expected quantitative data from the

described experimental protocols.

Table 1: Cytotoxicity of Odoratin on MCF-7 Cells (MTT Assay)

Odoratin
Concentration (µM)

Absorbance (570
nm) (Mean ± SD)

% Cell Viability IC50 (µM)

0 (Vehicle Control) 1.25 ± 0.08 100 -

1 1.12 ± 0.06 89.6

5 0.95 ± 0.05 76.0

10 0.78 ± 0.04 62.4

25 0.61 ± 0.03 48.8

50 0.45 ± 0.02 36.0

100 0.30 ± 0.01 24.0

Table 2: Apoptosis Induction by Odoratin in MCF-7 Cells (Caspase-3/7 Activity Assay)

Odoratin Concentration
(µM)

Luminescence (RLU)
(Mean ± SD)

Fold Change vs. Control

0 (Vehicle Control) 5,000 ± 350 1.0

10 7,500 ± 525 1.5

25 15,000 ± 1,100 3.0

50 25,000 ± 1,800 5.0

Experimental Protocols
Cell Viability Assessment using MTT Assay
This protocol details the determination of the cytotoxic effect of odoratin on a selected cancer

cell line (e.g., MCF-7) using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
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bromide) assay. This colorimetric assay is a widely used method for evaluating preliminary

anticancer activity.[7][8]

Materials:

MCF-7 breast cancer cell line

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Odoratin (dissolved in DMSO)

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well cell culture plates

CO2 incubator

Microplate reader

Procedure:

Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells per well in 100

µL of DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2

to allow for cell attachment.

Odoratin Treatment: Prepare serial dilutions of odoratin in culture medium. The final DMSO

concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity. Remove the old

medium from the wells and add 100 µL of the prepared odoratin dilutions. Include a vehicle

control (medium with DMSO) and a blank (medium only).
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Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell

Viability = (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value

(the concentration of odoratin that inhibits 50% of cell growth) can be determined by plotting

a dose-response curve.

Apoptosis Assessment using Caspase-Glo® 3/7 Assay
This protocol describes the measurement of apoptosis induction by odoratin through the

quantification of caspase-3 and caspase-7 activities.

Materials:

MCF-7 cells

Odoratin

Caspase-Glo® 3/7 Assay System (Promega)

White-walled 96-well plates

Luminometer

Procedure:

Cell Seeding and Treatment: Seed MCF-7 cells in a white-walled 96-well plate and treat with

various concentrations of odoratin as described in the MTT assay protocol (steps 1-3).

Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.
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Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the

manufacturer's instructions.

Reagent Addition: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

Incubation: Incubate the plate at room temperature for 1 hour, protected from light.

Luminescence Measurement: Measure the luminescence of each well using a luminometer.

Data Analysis: The luminescence signal is proportional to the amount of caspase activity.

Calculate the fold change in caspase activity compared to the vehicle control.
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Experimental Workflow for Odoratin Activity Assay
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Caption: A flowchart of the experimental workflow for assessing odoratin's bioactivity.
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Proposed Signaling Pathway for Odoratin-Induced Apoptosis
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Caption: A diagram of the proposed signaling pathway for odoratin-induced apoptosis in

cancer cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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